Cas no 1526810-70-7 (N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine)

• Product Name: N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine
• CAS No: 1526810-70-7
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5048365
• Update Time: 2025-05-24

N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine
• N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C11H18N4/c1-9-5-3-4-6-15(9)11-7-10(12-2)13-8-14-11/h7-9H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key： OHJZABLUUPFJHV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(NC)N=CN=2)CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 2.3
• Topological Polar Surface Area: 41

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 384.8±27.0 °C at 760 mmHg
• Flash Point: 186.5±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine

Introduction to N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine (CAS No. 1526810-70-7)

N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential therapeutic applications. This compound, identified by the CAS number 1526810-70-7, belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their role in various biological processes and medicinal chemistry. The presence of both methyl and piperidine substituents in its molecular structure contributes to its complex interactions with biological targets, making it a promising candidate for further research and development.

The molecular structure of N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine can be described as a pyrimidine core substituted at the 4-position with an amine group and at the 6-position with a 2-methylpiperidine moiety. This specific arrangement of functional groups enhances the compound's ability to interact with enzymes and receptors, which is crucial for its pharmacological activity. The compound's solubility, stability, and metabolic profile are also important factors that contribute to its potential as a drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine with biological targets. These studies have highlighted the compound's ability to bind to specific proteins and enzymes, suggesting its potential in modulating various cellular pathways. For instance, research has indicated that this compound may interfere with kinases and other enzymes involved in cancer cell proliferation, making it a promising candidate for anticancer therapies.

In addition to its potential in oncology, N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine has shown promise in other therapeutic areas. Studies have explored its effects on inflammatory pathways, suggesting that it may have anti-inflammatory properties. The compound's ability to modulate cytokine production and inhibit inflammatory enzymes has been particularly noted in preclinical studies. These findings align with the growing interest in developing small molecule inhibitors for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-Methyl-6-(2-methylpiperidin-1-yl)pyrimidin-4-amine involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic techniques has allowed for the optimization of yield and purity, ensuring that the compound is suitable for further biological evaluation. Researchers have also explored alternative synthetic routes to improve scalability and cost-effectiveness, which are critical factors in drug development.

One of the key challenges in evaluating the therapeutic potential of N-Methyl-6-(2-methylpiperidin-1-y)pyrimidin -4-am ine is understanding its pharmacokinetic profile. Studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into how the compound behaves within the body, which is essential for determining appropriate dosing regimens and identifying potential side effects. Advanced analytical techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) have been employed to characterize the compound's metabolic pathways.

The safety profile of N-Methyl -6-(2-methyl piper idin -1 -yl) pyrim idin -4-am ine has also been a focus of recent research. Preclinical toxicology studies have been conducted to evaluate potential adverse effects at various doses. These studies have included assessments of acute toxicity, chronic toxicity, and genotoxicity. The results from these studies have been crucial in determining the safe dosage range for further clinical evaluation. Additionally, pharmacogenomic studies have been performed to understand how genetic variations may influence individual responses to this compound.

The future directions for research on N-Methyl -6-(2-m ethyl piper idin -1 -yl) pyrim idin -4-am ine are multifaceted. One area of focus is the development of derivatives with enhanced pharmacological properties. By modifying specific functional groups within the molecule, researchers aim to improve potency, selectivity, and bioavailability. Another area of interest is exploring combination therapies involving this compound with other drugs or therapeutic modalities such as radiation or immunotherapy.

Furthermore, there is growing interest in using N-Methyl -6-(2-m ethyl piper idin -1 -yl) pyrim idin -4-am ine as a tool compound for understanding disease mechanisms at a molecular level. Its ability to interact with specific biological targets makes it a valuable tool for studying disease pathways and identifying new therapeutic targets. This approach aligns with the broader trend in drug discovery towards precision medicine, where treatments are tailored to individual patients based on their genetic makeup and disease characteristics.

In conclusion, N-Methyl -6-(2-m ethyl piper idin -1 -yl) pyrim idin -4-am ine (CAS No.1526810-70-7) is a promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features contribute to its ability to interact with biological targets in ways that may lead to novel treatments for cancer, inflammation-related diseases, and other conditions. Ongoing research continues to uncover new insights into its pharmacological properties and applications, making it an exciting area of study for both academic researchers and pharmaceutical companies.